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Compound of Interest

[3-(2-
Pyrimidinyloxy)phenyllmethanol

Cat. No.: B1303014

Compound Name:

An In-depth Technical Guide to [3-(2-
Pyrimidinyloxy)phenyllmethanol

CAS Number: 82440-25-3

This technical guide provides a comprehensive overview of the chemical intermediate, [3-(2-
Pyrimidinyloxy)phenyllmethanol. The information is curated for researchers, scientists, and
professionals involved in drug development and synthetic chemistry. This document covers its
physicochemical properties, plausible synthetic routes with detailed experimental protocols,
and its potential role in the broader context of medicinal chemistry.

Physicochemical Properties

[3-(2-Pyrimidinyloxy)phenyllmethanol is a versatile organic compound featuring a pyrimidine
ring linked to a phenylmethanol group via an ether bond. Its key properties are summarized
below.
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Property Value Reference
CAS Number 82440-25-3 [11[2][3]
Molecular Formula C11H10N202 [11[2][3]
Molecular Weight 202.21 g/mol [1112][3]
Melting Point 147-150 °C [1]
Flash Point 147 °C [2]
SMILES O(clccec(CO)cl)c2neeen?2 [2]
3-(2-
pyrimidinyloxy)Benzenemetha
Synonyms T [3]
nol, (3-(Pyrimidin-2-
yloxy)phenyl)methanol
Hazard Information Irritant [1]

Synthesis and Experimental Protocols

While specific published syntheses for [3-(2-Pyrimidinyloxy)phenyllmethanol are not readily
available, its structure suggests two primary and highly feasible synthetic pathways.
Representative experimental protocols for these routes are detailed below.

Route A: Williamson Ether Synthesis

This classic method involves the reaction of an alkoxide with an alkyl or aryl halide.[2][4] In this
case, the synthesis proceeds by reacting the sodium salt of 3-hydroxybenzyl alcohol with 2-
chloropyrimidine. The reaction follows an SN2 mechanism.[1][4]
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Reactants

2-Chloropyrimidine

3-Hydroxybenzyl Alcohol

Product
[3-(2-Pyrimidinyloxy)phenyllmethanol

SN2 Attack

Sodium 3-(hydroxymethyl)phenoxide
(Intermediate)

Reagents

NaH (Sodium Hydride)

Reduction

(3—(Pyrimidin—2—y|oxy)benza|dehyde)

I
[3-(2-Pyrimidinyloxy)phenylJmethanol
NaBH4 / Methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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